Cas no 1369594-41-1 (1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone)
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone is a brominated and fluorinated aromatic ketone with a hydroxyl substituent, offering versatile reactivity for synthetic applications. Its unique structure, featuring both electron-withdrawing (bromo, fluoro) and electron-donating (hydroxy) groups, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective modifications, enabling the construction of complex heterocycles or fine-tuned molecular scaffolds. The compound’s stability under standard conditions ensures reliable handling and storage. Its well-defined reactivity profile facilitates use in cross-coupling reactions, nucleophilic substitutions, and other transformations, making it a practical choice for researchers developing bioactive compounds or advanced materials.
1369594-41-1 structure
Product Name:1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone
CAS No:1369594-41-1
MF:C8H6BrFO2
MW:233.034445285797
CID:1057791
PubChem ID:66837308
Update Time:2025-05-28
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone
- Ethanone, 1-(4-bromo-2-fluoro-6-hydroxyphenyl)-
- 1-(4-bromo-2-fluoro-6-hydroxyphenyl)-Ethanone
- 1 - (4 - broMo-2 - fluoro-6 - hydroxyphenyl) ethanone
- AKOS022174003
- A848338
- 1369594-41-1
- AS-41488
- MFCD22570395
- TQP0952
- DTXSID20735867
- 4'-Bromo-2'-fluoro-6'-hydroxyacetophenone
- CS-0038297
- 1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethan-1-one
- 1-(4-bromo-2-fluoro-6-hydroxy-phenyl)ethanone
- SCHEMBL903548
-
- MDL: MFCD22570395
- Inchi: 1S/C8H6BrFO2/c1-4(11)8-6(10)2-5(9)3-7(8)12/h2-3,12H,1H3
- InChI Key: XBMQVSSFLZUGNA-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C(C)=O)=C(C=1)O)F
Computed Properties
- Exact Mass: 231.95348
- Monoisotopic Mass: 231.95352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.667±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 288.2±40.0 ºC (760 Torr),
- Flash Point: 128.1±27.3 ºC,
- Solubility: Very slightly soluble (0.33 g/l) (25 º C),
- PSA: 37.3
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013022898-1g |
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone |
1369594-41-1 | 95% | 1g |
412.93 USD | 2021-06-24 | |
| eNovation Chemicals LLC | Y1239161-1g |
Ethanone, 1-(4-bromo-2-fluoro-6-hydroxyphenyl)- |
1369594-41-1 | 98% | 1g |
$120 | 2024-06-08 | |
| Ambeed | A965549-100mg |
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone |
1369594-41-1 | 98% | 100mg |
$15.0 | 2025-02-25 | |
| Ambeed | A965549-250mg |
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone |
1369594-41-1 | 98% | 250mg |
$36.0 | 2025-02-25 | |
| Ambeed | A965549-1g |
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone |
1369594-41-1 | 98% | 1g |
$98.0 | 2025-02-25 | |
| Ambeed | A965549-5g |
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone |
1369594-41-1 | 98% | 5g |
$399.0 | 2025-02-25 | |
| Aaron | AR0013AD-100mg |
Ethanone, 1-(4-bromo-2-fluoro-6-hydroxyphenyl)- |
1369594-41-1 | 98% | 100mg |
$7.00 | 2025-01-21 | |
| Aaron | AR0013AD-250mg |
Ethanone, 1-(4-bromo-2-fluoro-6-hydroxyphenyl)- |
1369594-41-1 | 98% | 250mg |
$18.00 | 2025-01-21 | |
| Aaron | AR0013AD-1g |
Ethanone, 1-(4-bromo-2-fluoro-6-hydroxyphenyl)- |
1369594-41-1 | 98% | 1g |
$70.00 | 2025-01-21 | |
| Aaron | AR0013AD-5g |
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone |
1369594-41-1 | 98% | 5g |
$363.00 | 2025-02-24 |
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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